![molecular formula C6H6BrNO B1276293 5-Bromo-2-hydroxymethylpyridine CAS No. 88139-91-7](/img/structure/B1276293.png)
5-Bromo-2-hydroxymethylpyridine
Overview
Description
5-Bromo-2-hydroxymethylpyridine (5-Br-HMP) is a synthetic compound that has become increasingly popular in recent years due to its potential applications in scientific research and laboratory experiments. 5-Br-HMP is an organobromine compound that is used as a reagent in organic synthesis as well as a catalyst in various reactions. In addition, 5-Br-HMP has been used to study the biochemical and physiological effects of certain compounds on cells and organisms.
Scientific Research Applications
Synthesis and Biological Evaluation
5-Bromo-2-hydroxymethylpyridine derivatives have been explored in the synthesis of various compounds. For example, the synthesis of acyclic pyridine C-nucleosides involved using a derivative of this compound, though these nucleosides did not show significant biological activity (Hemel et al., 1994).
Ligand Synthesis
The compound has been used in the synthesis of ligands, particularly in the creation of tridentate ligands based on bipyridine-6-carboxylic acid. These ligands are suited for complexation with lanthanide(III) cations, demonstrating the compound's utility in coordination chemistry (Charbonnière et al., 2001).
Preparation of Bipyridines and Bipyrimidines
This compound has been instrumental in developing efficient syntheses of bipyridines and bipyrimidines, which are valuable in preparing metal-complexing molecular rods. These syntheses have shown high yields and contribute to the field of organometallic chemistry (Schwab et al., 2002).
Properties
IUPAC Name |
(5-bromopyridin-2-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNO/c7-5-1-2-6(4-9)8-3-5/h1-3,9H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUCZFWMEACWFER-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1Br)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40409417 | |
Record name | 5-Bromo-2-hydroxymethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40409417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
88139-91-7 | |
Record name | 5-Bromo-2-(hydroxymethyl)pyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0088139917 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Bromo-2-hydroxymethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40409417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-2-(hydroxymethyl)pyridine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H5AM7UXN25 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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